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Compound of Interest

Compound Name: 2-Phenoxyethyl acetate

Cat. No.: B1584703

An In-Depth Technical Guide to 2-Phenoxyethyl Acetate (CAS 6192-44-5) for Scientific
Professionals

Introduction and Overview

2-Phenoxyethyl acetate (CAS 6192-44-5) is a high-boiling point, colorless organic ester with a
pleasant, fruity odor.[1] Possessing both ether and ester functional groups, it exhibits a unique
combination of properties that make it a valuable compound across diverse scientific and
industrial domains. Its chemical structure, consisting of a phenyl group linked via an ether bond
to an ethyl acetate moiety, imparts excellent solvency for a wide range of materials, low
volatility, and utility as a versatile chemical intermediate.[1][2]

This guide serves as a technical resource for researchers, chemists, and drug development
professionals, providing in-depth information on its physicochemical properties, synthesis
methodologies, key applications, analytical procedures, and safety protocols. The information is
synthesized from authoritative sources to ensure scientific accuracy and practical relevance.

Key Identifiers:
o [UPAC Name: 2-phenoxyethyl acetate[3]
o CAS Number: 6192-44-5[3]

e Molecular Formula: C10H1203[1][4]
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e Synonyms: Acetic acid 2-phenoxyethyl ester, Ethylene glycol monophenyl ether acetate,
Phenylcellosolve acetate.[3][4][5]

Physicochemical and Spectroscopic Properties

The utility of 2-Phenoxyethyl acetate in various formulations is dictated by its distinct physical
and chemical properties. It is a colorless, oily liquid that is practically insoluble in water but
soluble in organic solvents such as alcohols and oils.[5] This solubility profile makes it an
effective component in non-aqueous systems.[2]

Physical and Chemical Data

The fundamental properties of 2-Phenoxyethyl acetate are summarized in the table below for
quick reference.

Property Value Source(s)
Molecular Weight 180.20 g/mol [31[4]
Appearance Colorl.ess' to almost colorless 6]
clear liquid

Density ~1.08 - 1.11 g/cm3 [71[8]
Boiling Point ~273 °C [8]

Vapor Pressure 0.0318 mmHg at 25°C [7]
Refractive Index ~1.50 [2]

Soluble in acetone, ether, and

Solubility oils; practically insoluble in [51[6]
water.
LogP (Octanol/Water) 16-1.8 [7]

Spectroscopic Profile

Structural elucidation and quality control rely on spectroscopic analysis. While detailed spectral
data requires direct experimental acquisition, publicly available data provides a reference for
characterization.
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« Infrared (IR) Spectroscopy: The IR spectrum of 2-Phenoxyethyl acetate will exhibit
characteristic absorption bands. Key peaks include a strong C=0 stretch for the ester group
(typically ~1735 cm1), C-O stretches for the ester and ether linkages, and peaks
corresponding to the aromatic ring. Fourier Transform Infrared (FTIR) spectra are available
for reference in public databases such as PubChem.[3]

Synthesis and Manufacturing

The primary and most direct method for producing 2-Phenoxyethyl acetate is through the
esterification of 2-Phenoxyethanol.[2][5] This reaction involves the acetylation of the primary
alcohol group of 2-Phenoxyethanol (also known as Phenylcellosolve).

Primary Synthetic Route: Acetylation of 2-
Phenoxyethanol

This synthesis is a classic acid-catalyzed esterification reaction. Acetic anhydride or acetyl
chloride can be used as the acetylating agent, often in the presence of an acid catalyst or a
base to neutralize the acid byproduct.
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Caption: Synthesis workflow for 2-Phenoxyethyl acetate.

Laboratory-Scale Synthesis Protocol

The following protocol describes a representative procedure for the synthesis of 2-
Phenoxyethyl acetate.

Materials:

e 2-Phenoxyethanol (1.0 eq)

o Acetic Anhydride (1.2 eq)

o Concentrated Sulfuric Acid (catalytic amount, ~0.1 mol%)

» Saturated Sodium Bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate (MgSOa)

o Appropriate organic solvents (e.g., Diethyl ether or Ethyl acetate)
Procedure:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add 2-Phenoxyethanol and Acetic Anhydride.

o Catalyst Addition: Slowly add the catalytic amount of concentrated sulfuric acid to the stirred
mixture. The addition is exothermic and should be done cautiously.

e Reaction: Heat the mixture to reflux (typically 80-100°C) and maintain for 2-4 hours. Monitor
the reaction progress using Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Workup & Neutralization: Cool the reaction mixture to room temperature. Transfer the
mixture to a separatory funnel and dilute with an organic solvent (e.g., diethyl ether). Wash
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the organic layer sequentially with water, saturated NaHCOs solution (to neutralize the acid
catalyst and unreacted acetic anhydride), and finally with brine.

Drying and Filtration: Dry the organic layer over anhydrous MgSOu4, filter, and concentrate
the filtrate using a rotary evaporator to remove the solvent.

Purification: The resulting crude oil is purified by vacuum distillation to yield pure 2-
Phenoxyethyl acetate as a colorless liquid. Purity is typically assessed by Gas
Chromatography (GC).[1][9]

Key Applications in Research and Industry

2-Phenoxyethyl acetate's unique properties make it a valuable component in several sectors.
[2][10]

High-Performance Solvent: Due to its low volatility and strong solvency, it is an excellent
choice for paints, coatings, and adhesives.[1][10] It helps to dissolve resins and other
components, improving the flow and finish of the final product.

Fragrance and Personal Care: It is used in perfume and cosmetic formulations, where it can
act as a solvent for other fragrance components or contribute to the overall scent profile.[2]
[10] Its stability makes it suitable for a wide range of products.

Chemical Intermediate: The ester and ether linkages provide two points of reactivity, making
it a useful building block in organic synthesis for producing more complex molecules and
pharmaceutical intermediates.[2][6][8]

Emulsifiers: It finds application as an emulsifier in various industrial formulations.[2][10]

Analytical and Quality Control Methodologies

Ensuring the purity and identity of 2-Phenoxyethyl acetate is critical for its application,

especially in regulated industries.

Gas Chromatography (GC): GC is the primary method for determining the purity of 2-
Phenoxyethyl acetate. Commercial suppliers often guarantee a purity of >99.0% as
determined by GC analysis.[1][9]
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e FTIR Spectroscopy: As mentioned, FTIR is used to confirm the presence of key functional
groups (ester, ether, aromatic ring) and thus verify the identity of the compound.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would provide
definitive structural confirmation by showing the specific chemical shifts and coupling
patterns of the protons and carbons in the molecule.

Safety, Handling, and Regulatory Profile

Proper handling of 2-Phenoxyethyl acetate is essential to ensure laboratory and workplace
safety.

Toxicological Data

Toxicological studies have established its safety profile. It is considered a poison by ingestion
and skin contact.[6]

e Oral LD50 (rat): 4900 uL/kg[6]

e Skin LD50 (rat): 9 mL/kg[6] When heated to decomposition, it may emit acrid smoke and
irritating vapors.[6]

Handling and Personal Protective Equipment (PPE)

o Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of vapors.[1]

e Personal Protection: Wear standard personal protective equipment, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

o Spills: In case of a spill, absorb with an inert material and dispose of it in accordance with
local regulations.

Storage and Stability

» Conditions: Store in a cool, dry, well-ventilated area away from incompatible materials such
as strong oxidizing agents.[7] Keep containers tightly closed. Some suppliers recommend
refrigerated storage at 2-8°C.[7]
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 Stability: The compound is stable under normal storage conditions.

Regulatory Information

2-Phenoxyethyl acetate is listed on several international chemical inventories. For example, it
is included in the Australian Inventory of Industrial Chemicals (AICIS).[3] Users should always
consult local regulations to ensure compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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